Cas no 36715-85-2 (1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate)

1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
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- 1,1-dioxidotetrahydrothiophen-3-yl 4-methylbenzenesulfonate
- 1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate
- SR-01000316833-1
- EN300-59604
- SR-01000316833
- 1,1-dioxo-1lambda6-thiolan-3-yl 4-methylbenzene-1-sulfonate
- CS-0252261
- STK900117
- G21108
- Z57162653
- 1,1-dioxo-1-thiolan-3-yl 4-methylbenzene-1-sulfonate
- 1,1-dioxo-1lambda6-thiolan-3-yl4-methylbenzene-1-sulfonate
- 102-446-2
- (1,1-dioxothiolan-3-yl) 4-methylbenzenesulfonate
- AKOS016039600
- 36715-85-2
- AKOS000269964
- 3-tosyloxysulfolane
- 1,1-dioxo-1lambda-thiolan-3-yl 4-methylbenzene-1-sulfonate
-
- Inchi: InChI=1S/C11H14O5S2/c1-9-2-4-11(5-3-9)18(14,15)16-10-6-7-17(12,13)8-10/h2-5,10H,6-8H2,1H3
- InChI Key: HPFWDJBLUMEKKP-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 290.02826589Da
- Monoisotopic Mass: 290.02826589Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 94.3Ų
1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322931-50mg |
1,1-Dioxo-1lambda6-thiolan-3-yl 4-methylbenzene-1-sulfonate |
36715-85-2 | 98% | 50mg |
¥1152.00 | 2024-05-16 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322931-1g |
1,1-Dioxo-1lambda6-thiolan-3-yl 4-methylbenzene-1-sulfonate |
36715-85-2 | 98% | 1g |
¥5652.00 | 2024-05-16 | |
Enamine | EN300-59604-0.25g |
1,1-dioxo-1lambda6-thiolan-3-yl 4-methylbenzene-1-sulfonate |
36715-85-2 | 95% | 0.25g |
$116.0 | 2023-02-09 | |
Chemenu | CM392007-10g |
1,1-dioxo-1λ⁶-thiolan-3-yl 4-methylbenzene-1-sulfonate |
36715-85-2 | 95%+ | 10g |
$*** | 2023-05-30 | |
TRC | D487928-25mg |
1,1-Dioxo-1lambda6-thiolan-3-yl 4-methylbenzene-1-sulfonate |
36715-85-2 | 25mg |
$ 50.00 | 2022-06-05 | ||
Enamine | EN300-59604-0.1g |
1,1-dioxo-1lambda6-thiolan-3-yl 4-methylbenzene-1-sulfonate |
36715-85-2 | 95% | 0.1g |
$83.0 | 2023-02-09 | |
Enamine | EN300-59604-10.0g |
1,1-dioxo-1lambda6-thiolan-3-yl 4-methylbenzene-1-sulfonate |
36715-85-2 | 95% | 10.0g |
$1346.0 | 2023-02-09 | |
1PlusChem | 1P01A884-1g |
1,1-dioxo-1lambda6-thiolan-3-yl 4-methylbenzene-1-sulfonate |
36715-85-2 | 95% | 1g |
$444.00 | 2025-03-04 | |
Aaron | AR01A8GG-250mg |
1,1-dioxo-1lambda6-thiolan-3-yl 4-methylbenzene-1-sulfonate |
36715-85-2 | 95% | 250mg |
$185.00 | 2025-02-09 | |
A2B Chem LLC | AV56036-2.5g |
1,1-dioxo-1lambda6-thiolan-3-yl 4-methylbenzene-1-sulfonate |
36715-85-2 | 95% | 2.5g |
$682.00 | 2024-04-20 |
1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate Related Literature
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1. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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Sean W. Reilly,Charles Edwin Webster,T. Keith Hollis,Henry U. Valle Dalton Trans., 2016,45, 2823-2828
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Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
Additional information on 1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate
Introduction to 1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate (CAS No. 36715-85-2)
1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate, identified by its CAS number 36715-85-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic sulfonates, which are known for their versatile applications in drug design and molecular biology. The unique structural features of this molecule, including its dioxo and thiolan rings, make it a promising candidate for further exploration in medicinal chemistry.
The dioxo moiety in the molecular structure contributes to the compound's reactivity and potential biological activity. This functional group is often associated with enhanced binding affinity to biological targets, which is a critical factor in the development of novel therapeutic agents. Additionally, the thiolan ring introduces a sulfur atom into the molecule, which can participate in various chemical reactions and interactions, further expanding its utility in synthetic chemistry and drug discovery.
The 4-methylbenzene-1-sulfonate part of the name indicates the presence of a sulfonate group attached to a methyl-substituted benzene ring. Sulfonates are well-known for their role as bioisosteres, allowing chemists to modify the properties of molecules while maintaining or enhancing their biological activity. The presence of a methyl group on the benzene ring can influence the electronic and steric properties of the molecule, making it an interesting subject for structural optimization studies.
Recent research in the field of medicinal chemistry has highlighted the importance of sulfonated heterocyclic compounds in the development of new drugs. Studies have shown that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific combination of functional groups in 1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate makes it a particularly intriguing candidate for further investigation.
In vitro studies have begun to explore the potential applications of this compound in various therapeutic contexts. Preliminary findings suggest that it may interact with specific biological targets, leading to effects that could be beneficial in treating certain diseases. For instance, its ability to modulate enzyme activity or interfere with signaling pathways has been observed in early-stage experiments. These findings are encouraging and warrant further exploration to fully understand its pharmacological profile.
The synthesis of 1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate involves complex organic reactions that require careful optimization to ensure high yield and purity. The process typically involves multiple steps, including cyclization reactions to form the dioxo and thiolan rings, followed by sulfonation and methylation to introduce the sulfonate group and methyl substituent. Advanced synthetic techniques and methodologies are employed to achieve these transformations efficiently.
The structural complexity of this compound also presents challenges in terms of purification and characterization. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming its identity and understanding its conformational properties. These tools provide valuable insights into the molecular structure, which is crucial for interpreting its biological activity.
One of the most exciting aspects of working with 1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate is its potential for derivatization. By modifying specific functional groups or introducing additional substituents, chemists can generate a library of related compounds with tailored properties. This approach allows for systematic screening to identify molecules with enhanced efficacy or improved pharmacokinetic profiles.
The pharmaceutical industry is increasingly interested in heterocyclic sulfonates due to their broad spectrum of activity and favorable pharmacological properties. Companies are investing significant resources into developing new drugs based on these compounds, recognizing their potential as lead candidates for treating various diseases. 1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate is one such compound that holds promise for future therapeutic applications.
In conclusion, 1,1-dioxo-1λ?-thiolan-3-yl 4-methylbenzene-1-sulfonate (CAS No. 36715-85-2) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further study. As research continues to uncover new applications for sulfonated heterocyclic compounds, this molecule is likely to play an important role in the development of novel therapeutic agents.
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